Cas no 151721-35-6 (N-(3-Formylphenyl)benzenesulfonamide)

• Product Name: N-(3-Formylphenyl)benzenesulfonamide
• CAS No: 151721-35-6
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• MDL: MFCD06017220
• CID: 99451
• PubChem ID: 2794788
• Update Time: 2025-04-18

N-(3-Formylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(3-formylphenyl)-
• N-(3-FORMYLPHENYL)BENZENESULFONAMIDE
• 3-[(phenylsulfonyl)amino]benzaldehyde
• AC1MDRWE
• ACMC-1BWKQ
• CTK4C7184
• MolPort-000-145-217
• ST093204
• TIMTEC-BB SBB005667
• N-(3-methanoylphenyl)benzenesulfonamide
• DTXSID70383413
• FT-0734620
• N-(3-FORMYLPHENYL)BENZENE SULFONAMIDE
• CS-0315142
• MFCD06017220
• AKOS005536865
• SCHEMBL1596839
• LS-08298
• 151721-35-6
• N-(3-Formylphenyl)benzenesulfonamide

• MDL： MFCD06017220
• Inchi： 1S/C13H11NO3S/c15-10-11-5-4-6-12(9-11)14-18(16,17)13-7-2-1-3-8-13/h1-10,14H
• InChI Key： XYNPRCCUVAUTHD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC=C(C=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 261.04600
• Monoisotopic Mass: 261.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 104 °C
• Boiling Point: 436.4±47.0 °C at 760 mmHg
• Flash Point: 217.7±29.3 °C
• Refractive Index: 1.644
• PSA: 71.62000
• LogP: 3.45370
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(3-Formylphenyl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)